Cas no 94108-77-7 (Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate)

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate structure
94108-77-7 structure
Product Name:Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate
CAS No:94108-77-7
MF:C10H11ClO4
MW:230.644942522049
MDL:MFCD00127724
CID:1000637
PubChem ID:3023579
Update Time:2025-04-20

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate
    • A859574
    • AKOS022173558
    • ethyl 3-chloro-4-hydroxy-5-methoxy-benzoate
    • NS00040057
    • 94108-77-7
    • EINECS 302-415-5
    • ethyl3-chloro-4-hydroxy-5-methoxybenzoate
    • DTXSID40240589
    • JSMDCMPQIMLIOO-UHFFFAOYSA-N
    • DB-334150
    • MDL: MFCD00127724
    • Inchi: 1S/C10H11ClO4/c1-3-15-10(13)6-4-7(11)9(12)8(5-6)14-2/h4-5,12H,3H2,1-2H3
    • InChI Key: JSMDCMPQIMLIOO-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C(=O)OCC)C=1)OC)O

Computed Properties

  • Exact Mass: 230.0345865g/mol
  • Monoisotopic Mass: 230.0345865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.8Ų

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Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:94108-77-7)Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate
Order Number:A859574
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:18
Price ($):185.0
Email:sales@amadischem.com

Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate Related Literature

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Amadis Chemical Company Limited
(CAS:94108-77-7)Ethyl 3-chloro-4-hydroxy-5-methoxybenzoate
A859574
Purity:99%
Quantity:1g
Price ($):185.0
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